N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide

• IUPAC Name: N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide
• InChI: InChI=1S/C20H22N2O4S/c1-24-13-11-22-17-9-8-16(25-2)14-18(17)27-20(22)21-19(23)10-12-26-15-6-4-3-5-7-15/h3-9,14H,10-13H2,1-2H3
• InChI Key: JBVLNALKVGMXTF-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)CCOC3=CC=CC=C3
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide, also known as MitoQ, is a mitochondria-targeted antioxidant that has gained attention for its potential therapeutic applications in various diseases. MitoQ is a derivative of coenzyme Q10 and has been shown to possess superior antioxidant properties due to its ability to accumulate selectively in the mitochondria.

Scientific Research Applications

Synthesis and Biological Activity

Researchers have developed methods for synthesizing benzothiazole derivatives and investigated their antimicrobial properties. For example, a study described the novel synthesis of 2-substituted derivatives of benzothiazole compounds and their screening for antimicrobial activity, highlighting the potential of these compounds in developing new antimicrobial agents (Badne, Swamy, Bhosale, & Kuberkar, 2011).

Material Science Applications

The compound and its derivatives have also found applications in materials science. A series of new liquid crystals with a benzothiazole core were synthesized, showcasing the impact of the benzothiazole structure on the mesomorphic properties of these materials, indicating their potential use in liquid crystal displays and other electronic devices (Ha, Koh, Lee, Yeap, Lin, & Ong, 2010).

Antitumor and Chemotherapeutic Potential

Further, the compound's derivatives have been explored for their antitumor and chemotherapeutic potential. For instance, research into the design and synthesis of new oxadiazole-benzothiazole and hydrazone derivatives has demonstrated promising cytotoxic and antimicrobial activities, suggesting these compounds could serve as leads in the development of new cancer treatments (Kaya et al., 2017).

Anticholinesterase Activity

Additionally, compounds containing benzothiazole units have been investigated for their potential as acetylcholinesterase inhibitors, which could have applications in treating neurodegenerative diseases such as Alzheimer's. Although not directly matching the exact compound requested, these studies highlight the broader research interest in benzothiazole derivatives for their biological and pharmacological activities (Brown-Proctor, Snyder, Sherman, & Kilbourn, 1999).